Cas no 2169006-69-1 (3-ethynyl-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 2169006-69-1
• MF: C₆H₃F₃N₂
• MW: 160.096631288528
• CID: 6512425
• PubChem ID: 146013042
• Update Time: 2025-05-25

3-ethynyl-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole, 3-ethynyl-1-(trifluoromethyl)-

• Inchi： 1S/C6H3F3N2/c1-2-5-3-4-11(10-5)6(7,8)9/h1,3-4H
• InChI Key： FUOZMNALSLOXME-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=CC(C#C)=N1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 123.3±40.0 °C(Predicted)
• pka: -3.77±0.12(Predicted)

Additional information on 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole

Introduction to 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole (CAS No. 2169006-69-1) and Its Emerging Applications in Chemical Biology

3-ethynyl-1-(trifluoromethyl)-1H-pyrazole, identified by its CAS number 2169006-69-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The presence of both an ethynyl group and a trifluoromethyl substituent in its molecular framework imparts distinct reactivity and pharmacological potential, making it a valuable scaffold for drug discovery and material science applications.

The trifluoromethyl group, a key feature of this compound, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This modification has been widely employed in the pharmaceutical industry to improve the efficacy and duration of action of various therapeutic agents. In contrast, the ethynyl moiety introduces a reactive site that can be exploited for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions enable the integration of diverse molecular fragments, facilitating the design of complex derivatives with tailored biological activities.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole, making it more accessible for research purposes. The synthesis typically involves multi-step processes that begin with the functionalization of pyrazole precursors, followed by selective introduction of the ethynyl and trifluoromethyl groups. The precision required in these synthetic routes underscores the importance of advanced methodologies such as transition-metal catalysis and flow chemistry, which ensure high yields and minimal byproduct formation.

The biological significance of 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole has been explored in several cutting-edge studies. One notable area of research focuses on its potential as an anti-inflammatory agent. Pyrazole derivatives have demonstrated efficacy in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The electron-withdrawing nature of the trifluoromethyl group enhances the inhibitory activity, while the ethynyl group allows for further derivatization to optimize selectivity and potency.

In addition to its anti-inflammatory properties, 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole has shown promise in anticancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting pro-survival signaling pathways. The combination of the trifluoromethyl and ethynyl groups contributes to its ability to interact with biological targets in a manner that disrupts cancer cell proliferation. Furthermore, its small molecular size facilitates cellular uptake, enhancing its bioavailability.

The compound's unique structural features also make it a compelling candidate for materials science applications. The presence of both electron-deficient and reactive sites allows for the development of novel polymers and organic semiconductors. For instance, conjugation with π-electron systems can yield materials with enhanced charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The stability imparted by the trifluoromethyl group ensures that these materials maintain their functionality under various environmental conditions.

Another emerging application lies in the field of chemical sensors. The reactivity of the ethynyl group enables the design of sensors that can selectively detect specific analytes based on changes in electronic properties or spectroscopic signatures. Such sensors are crucial for environmental monitoring, medical diagnostics, and industrial quality control. The sensitivity and selectivity offered by these sensor platforms are largely attributed to the fine-tuning possible through structural modifications inspired by 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole.

The synthesis and application of 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole also highlight the importance of computational chemistry in modern research. Molecular modeling techniques allow researchers to predict binding affinities, optimize drug candidates, and understand mechanistic insights at an atomic level. These computational approaches are particularly valuable when dealing with complex molecules like this one, where multiple functional groups interact in intricate ways.

In conclusion, 3-ethynyl-1-(trifluoromethyl)-1H-pyrazole (CAS No. 2169006-69-1) represents a versatile compound with far-reaching implications across multiple scientific disciplines. Its unique structural attributes enable diverse applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly significant role in shaping future developments in chemical biology and beyond.